Cas no 1375069-11-6 (5-Bromo-1-t-butyl-6,7-difluorobenzimidazole)

• Product Name: 5-Bromo-1-t-butyl-6,7-difluorobenzimidazole
• CAS No: 1375069-11-6
• MF: C₁₁H₁₁BrF₂N₂
• MW: 289.119248628616
• MDL: MFCD22205779
• CID: 2772221
• PubChem ID: 70699883
• Update Time: 2025-10-31

5-Bromo-1-t-butyl-6,7-difluorobenzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-tert-butyl-6,7-difluorobenzimidazole
• 5-Bromo-1-t-butyl-6,7-difluorobenzimidazole;
• MFCD22205779
• 5-bromo-1-tert-butyl-6,7-difluoro-1H-1,3-benzodiazole
• BS-20866
• 1375069-11-6
• AKOS025394346
• 1H-Benzimidazole, 5-bromo-1-(1,1-dimethylethyl)-6,7-difluoro-
• DTXSID80742996
• 5-BROMO-1-TERT-BUTYL-6,7-DIFLUORO-1,3-BENZODIAZOLE
• 5-Bromo-1-t-butyl-6,7-difluorobenzimidazole
• 5-Bromo-1-tert-butyl-6,7-difluoro-1H-benzimidazole

• MDL： MFCD22205779
• Inchi： 1S/C11H11BrF2N2/c1-11(2,3)16-5-15-7-4-6(12)8(13)9(14)10(7)16/h4-5H,1-3H3
• InChI Key： HLRTWXIBWGNBKD-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C2=C(C=1)N=CN2C(C)(C)C)F)F

Computed Properties

• Exact Mass: 288.00700
• Monoisotopic Mass: 288.00737Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 336.6±52.0 °C at 760 mmHg
• Flash Point: 157.4±30.7 °C
• PSA: 17.82000
• LogP: 3.83200
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Bromo-1-t-butyl-6,7-difluorobenzimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-Bromo-1-t-butyl-6,7-difluorobenzimidazole

5-Bromo-1-t-butyl-6,7-difluorobenzimidazole: A Promising Compound in Medicinal Chemistry

5-Bromo-1-t-butyl-6,7-difluorobenzimidazole (CAS No. 1375069-11-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzimidazoles, which are known for their diverse pharmacological properties, including antifungal, antibacterial, and antiparasitic activities. The presence of bromine and fluorine substituents, along with the tert-butyl group, imparts specific characteristics that make this compound particularly interesting for various applications.

The chemical structure of 5-Bromo-1-t-butyl-6,7-difluorobenzimidazole consists of a benzimidazole core with a bromine atom at the 5-position, a tert-butyl group at the 1-position, and fluorine atoms at the 6 and 7 positions. These substitutions not only enhance the compound's stability and solubility but also influence its binding affinity to various biological targets. Recent studies have shown that such modifications can significantly improve the pharmacokinetic properties of benzimidazoles, making them more suitable for therapeutic use.

In terms of biological activity, 5-Bromo-1-t-butyl-6,7-difluorobenzimidazole has been evaluated for its potential as an antifungal agent. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell wall synthesis, which is a critical process for fungal survival and proliferation.

Beyond its antifungal properties, 5-Bromo-1-t-butyl-6,7-difluorobenzimidazole has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and apoptosis. For instance, it has been found to downregulate the expression of key oncogenes such as Bcl-2 and c-Myc, thereby inducing apoptosis in cancer cells while sparing normal cells.

The pharmacokinetic profile of 5-Bromo-1-t-butyl-6,7-difluorobenzimidazole is another area of active research. Studies have shown that this compound exhibits good oral bioavailability and a favorable distribution profile, which are essential for its therapeutic efficacy. Additionally, it has been found to have low toxicity in animal models, suggesting a wide therapeutic window and reduced side effects compared to existing treatments.

In the context of drug development, 5-Bromo-1-t-butyl-6,7-difluorobenzimidazole is currently being evaluated in preclinical trials for its potential as a novel therapeutic agent. These trials are focused on optimizing its formulation and delivery methods to enhance its efficacy and safety. The compound's unique structure and promising biological activities make it a valuable candidate for further investigation in both academic and industrial settings.

The future prospects for 5-Bromo-1-t-butyl-6,7-difluorobenzimidazole are exciting. Ongoing research aims to explore its potential applications in treating other diseases beyond fungal infections and cancer. For example, preliminary studies suggest that this compound may have anti-inflammatory properties, which could be beneficial in managing conditions such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, 5-Bromo-1-t-butyl-6,7-difluorobenzimidazole (CAS No. 1375069-11-6) is a promising compound with a diverse range of potential applications in medicinal chemistry. Its unique chemical structure and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and clinical potential, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.